![molecular formula C22H20F2N2O2 B2841600 1-(2-([1,1'-Biphenyl]-4-yl)-2-hydroxypropyl)-3-(2,6-difluorophenyl)urea CAS No. 1448028-66-7](/img/structure/B2841600.png)
1-(2-([1,1'-Biphenyl]-4-yl)-2-hydroxypropyl)-3-(2,6-difluorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a urea derivative, which includes a biphenyl group and a difluorophenyl group . Urea, also known as carbamide, is a compound produced by protein metabolism and is found abundantly in mammalian urine . Biphenyl is a type of aromatic hydrocarbon with two phenyl rings . Difluorophenyl is a phenyl group substituted with two fluorine atoms .
Scientific Research Applications
Antidiabetic Properties
(2,4-difluorophenyl)biguanide hydrochloride: has been investigated for its potential as an antidiabetic agent. It belongs to the biguanide class of compounds, which includes metformin. Researchers have explored its effects on glucose metabolism, insulin sensitivity, and glycemic control. Studies suggest that it may improve insulin resistance and reduce blood glucose levels, making it a promising candidate for diabetes management .
Anticancer Activity
The compound’s unique structure has piqued interest in oncology research. Preliminary studies indicate that it exhibits cytotoxic effects against certain cancer cell lines. Researchers are investigating its mechanisms of action, potential targets, and synergistic effects with other chemotherapeutic agents. Further exploration is needed to fully understand its role in cancer treatment .
Antimicrobial Properties
(2,4-difluorophenyl)biguanide hydrochloride: possesses antimicrobial activity. It has been evaluated against bacteria, fungi, and parasites. Researchers have explored its use as an antiseptic, disinfectant, and preservative. Its broad-spectrum activity makes it valuable in various healthcare and industrial applications .
Potential in Gene Editing
Given the rise of gene-editing technologies like CRISPR-Cas9, scientists are investigating compounds that enhance delivery of genetic material(2,4-difluorophenyl)biguanide hydrochloride may play a role in improving transfection efficiency, making it relevant to gene therapy and functional genomics .
Cardiovascular Research
The compound’s impact on cardiovascular health is an emerging area of study. Researchers are exploring its effects on blood vessels, endothelial function, and vascular inflammation. Its potential as a vasodilator or modulator of vascular tone warrants further investigation .
Neuroprotection and Neurodegenerative Diseases
Some studies suggest that (2,4-difluorophenyl)biguanide hydrochloride exhibits neuroprotective properties. Researchers are investigating its role in preventing neuronal damage, oxidative stress, and neuroinflammation. Its application in neurodegenerative conditions like Alzheimer’s and Parkinson’s disease is an active field of research .
properties
IUPAC Name |
1-(2,6-difluorophenyl)-3-[2-hydroxy-2-(4-phenylphenyl)propyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20F2N2O2/c1-22(28,14-25-21(27)26-20-18(23)8-5-9-19(20)24)17-12-10-16(11-13-17)15-6-3-2-4-7-15/h2-13,28H,14H2,1H3,(H2,25,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYKWPUBGLRVEPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)NC1=C(C=CC=C1F)F)(C2=CC=C(C=C2)C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-([1,1'-Biphenyl]-4-yl)-2-hydroxypropyl)-3-(2,6-difluorophenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.